Cas no 1804797-53-2 (2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid)

2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid is a fluorinated pyridine derivative with a unique structural profile, featuring both difluoromethyl and trifluoromethoxy substituents. This compound is of interest in agrochemical and pharmaceutical research due to its potential as a key intermediate or active moiety. The presence of multiple fluorine atoms enhances its metabolic stability and lipophilicity, which may improve bioavailability and binding affinity in target applications. The carboxylic acid group offers versatility for further functionalization, enabling the synthesis of derivatives with tailored properties. Its well-defined heterocyclic core and fluorine-rich structure make it a valuable candidate for studies in medicinal chemistry and crop protection.
2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid structure
1804797-53-2 structure
Product Name:2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid
CAS No:1804797-53-2
MF:C8H4F5NO4
MW:273.113679885864
CID:4834980
Update Time:2025-10-28

2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid
    • Inchi: 1S/C8H4F5NO4/c9-5(10)4-3(18-8(11,12)13)1-2(7(16)17)6(15)14-4/h1,5H,(H,14,15)(H,16,17)
    • InChI Key: UOXAGWQOIKKWBR-UHFFFAOYSA-N
    • SMILES: FC(C1=C(C=C(C(=O)O)C(N1)=O)OC(F)(F)F)F

Computed Properties

  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 9
  • Heavy Atom Count: 18
  • Rotatable Bond Count: 3
  • Complexity: 451
  • XLogP3: 2
  • Topological Polar Surface Area: 75.6

2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
Alichem
A029092147-1g
2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid
1804797-53-2 97%
1g
$1,549.60 2022-04-01

Additional information on 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid

2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1804797-53-2): An Emerging Compound in Medicinal Chemistry

2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1804797-53-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound, characterized by its difluoromethyl, hydroxy, and trifluoromethoxy substituents, exhibits a diverse range of biological activities, making it a promising candidate for further research and development.

The chemical structure of 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid is particularly noteworthy. The presence of the difluoromethyl group imparts unique electronic and steric properties to the molecule, which can influence its reactivity and biological activity. The hydroxy group adds polarity and potential hydrogen-bonding capabilities, while the trifluoromethoxy substituent enhances lipophilicity and metabolic stability. These structural features collectively contribute to the compound's potential as a lead molecule in drug discovery.

Recent studies have highlighted the potential of 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid in various therapeutic areas. One notable application is in the treatment of inflammatory diseases. Research has shown that this compound exhibits anti-inflammatory properties by modulating key signaling pathways involved in inflammation. For instance, it has been reported to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and tissue damage.

In addition to its anti-inflammatory effects, 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid has also shown promise in cancer research. Studies have demonstrated that this compound can induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell survival and proliferation. For example, it has been found to inhibit the PI3K/Akt pathway, which is frequently dysregulated in various types of cancer. This makes it a potential candidate for the development of novel anticancer agents.

The pharmacokinetic properties of 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid have also been extensively studied. Its lipophilic nature allows for good absorption and distribution within the body, while the presence of polar groups ensures sufficient solubility for effective delivery to target tissues. Moreover, preliminary data suggest that this compound has a favorable metabolic profile, with minimal toxicity observed in preclinical studies.

In terms of safety and toxicity, 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid has been evaluated in various in vitro and in vivo models. Results from these studies indicate that the compound is well-tolerated at therapeutic doses, with no significant adverse effects observed. However, further research is needed to fully understand its long-term safety profile and potential side effects.

The synthesis of 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid has been optimized using modern synthetic techniques to ensure high yields and purity. Key steps in the synthesis include the formation of the difluoromethylated pyridine core followed by functionalization with the hydroxy and trifluoromethoxy groups. These synthetic methods are scalable and can be adapted for large-scale production if required.

In conclusion, 2-(Difluoromethyl)-6-hydroxy-3-(trifluoromethoxy)pyridine-5-carboxylic acid (CAS No. 1804797-53-2) represents a promising compound with a wide range of potential applications in medicinal chemistry. Its unique structural features, coupled with its diverse biological activities, make it an attractive candidate for further investigation and development as a therapeutic agent. Ongoing research continues to explore its full potential, paving the way for new advancements in drug discovery and pharmaceutical sciences.

Recommended suppliers
Hunan Well Medicine Synthesis Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Hunan Well Medicine Synthesis Technology Co., Ltd.
SunaTech Inc.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
SunaTech Inc.
Wuhan ChemNorm Biotech Co.,Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Wuhan ChemNorm Biotech Co.,Ltd.
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shenzhen Jianxing Pharmaceutical Technology Co., Ltd.
上海嵘奥生物技术有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
上海嵘奥生物技术有限公司